Cas no 81358-55-6 (2-Pentanone, 5-(phenylthio)-)

2-Pentanone, 5-(phenylthio)-, is a sulfur-containing ketone derivative with a molecular formula of C₁₁H₁₄OS. This compound features a phenylthio group attached to the 5-position of 2-pentanone, imparting unique reactivity and utility in organic synthesis. Its structure makes it a valuable intermediate for the preparation of more complex sulfur-functionalized molecules, particularly in pharmaceuticals and agrochemicals. The phenylthio moiety enhances its potential as a nucleophile or electrophile in substitution and addition reactions. The compound exhibits moderate stability under standard conditions, facilitating handling in laboratory settings. Its distinct chemical properties enable applications in cross-coupling reactions and as a precursor for heterocyclic compounds.

2-Pentanone, 5-(phenylthio)- structure

Product Name:2-Pentanone, 5-(phenylthio)-

CAS No:81358-55-6

MF:C₁₁H₁₄OS

MW:194.293262004852

CID:2803033

PubChem ID:10081349

Update Time:2025-05-27

2-Pentanone, 5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

- 2-Pentanone, 5-(phenylthio)-
- 81358-55-6
- 5-(PHENYLSULFANYL)PENTAN-2-ONE
- 5-(Phenylthio)pentan-2-one
- EN300-394542
- CS-0276018
- DTXSID30435280
- 5-(phenylthio)-2-pentanone
- DTXCID70386106
- Inchi： 1S/C11H14OS/c1-10(12)6-5-9-13-11-7-3-2-4-8-11/h2-4,7-8H,5-6,9H2,1H3
- InChI Key： DPYONJUXZNJARY-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)CCCC(C)=O

Computed Properties

Exact Mass: 194.07653624Da
Monoisotopic Mass: 194.07653624Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 42.4Å²

2-Pentanone, 5-(phenylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1346688-50mg	5-(Phenylthio)pentan-2-one	81358-55-6	98%	50mg	￥24161.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1346688-100mg	5-(Phenylthio)pentan-2-one	81358-55-6	98%	100mg	￥21703.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1346688-250mg	5-(Phenylthio)pentan-2-one	81358-55-6	98%	250mg	￥28371.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1346688-500mg	5-(Phenylthio)pentan-2-one	81358-55-6	98%	500mg	￥23690.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1346688-1g	5-(Phenylthio)pentan-2-one	81358-55-6	98%	1g	￥28778.00	2024-07-28
Enamine	EN300-394542-0.05g	5-(phenylsulfanyl)pentan-2-one	81358-55-6	95.0%	0.05g	$227.0	2025-03-16
Enamine	EN300-394542-0.1g	5-(phenylsulfanyl)pentan-2-one	81358-55-6	95.0%	0.1g	$238.0	2025-03-16
Enamine	EN300-394542-0.25g	5-(phenylsulfanyl)pentan-2-one	81358-55-6	95.0%	0.25g	$249.0	2025-03-16
Enamine	EN300-394542-0.5g	5-(phenylsulfanyl)pentan-2-one	81358-55-6	95.0%	0.5g	$260.0	2025-03-16
Enamine	EN300-394542-1.0g	5-(phenylsulfanyl)pentan-2-one	81358-55-6	95.0%	1.0g	$271.0	2025-03-16